Cas no 921562-39-2 (2-(4-methylphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide)

• Product Name: 2-(4-methylphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide
• CAS No: 921562-39-2
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• CID: 5904390
• PubChem ID: 18570847
• Update Time: 2025-06-09

2-(4-methylphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenoxy)-N-(2-oxo-1,3-dihydroindol-5-yl)acetamide
• AKOS024632256
• 921562-39-2
• F2257-0315
• N-(2-oxoindolin-5-yl)-2-(p-tolyloxy)acetamide
• 2-(4-methylphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide

• Inchi： 1S/C17H16N2O3/c1-11-2-5-14(6-3-11)22-10-17(21)18-13-4-7-15-12(8-13)9-16(20)19-15/h2-8H,9-10H2,1H3,(H,18,21)(H,19,20)
• InChI Key： ISDBYUKCRSQYLH-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CC(=O)N2)(=O)COC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 296.11609238g/mol
• Monoisotopic Mass: 296.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 2-(4-methylphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide

Introduction to 2-(4-methylphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide (CAS No. 921562-39-2)

2-(4-methylphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide, identified by its CAS number 921562-39-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential biological activities. The presence of a phenolic ether moiety and an indole scaffold suggests a possible role in modulating various biological pathways, making it a subject of extensive research in drug discovery and development.

The compound's structure comprises several key functional groups that contribute to its pharmacological profile. The 4-methylphenoxy group introduces a hydrophobic region, which can enhance binding affinity to target proteins. Concurrently, the indole ring system is known for its versatility in interacting with biological receptors, often serving as a core structure in bioactive molecules. The amide linkage connecting these two moieties further suggests potential for further derivatization and optimization.

Recent advancements in computational chemistry have enabled the prediction of binding affinities and interaction modes for such molecules. By leveraging molecular docking studies, researchers have been able to identify potential binding pockets on target proteins, which could be modulated by 2-(4-methylphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide. These studies have highlighted the compound's potential as an inhibitor or modulator of enzymes and receptors involved in critical biological processes.

In vitro studies have begun to elucidate the biological activity of this compound. Initial assays have shown promising results in inhibiting certain kinases and enzymes implicated in inflammation and cancer progression. The indole moiety, in particular, has been associated with anti-inflammatory properties, while the phenolic ether group may contribute to stabilizing protein-protein interactions. These findings align with the growing interest in polyphenolic derivatives as therapeutic agents.

The synthesis of 2-(4-methylphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide presents a challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been employed to build the indole core and introduce the amide functionality efficiently. These advances have not only improved yield but also reduced the environmental impact of synthesis.

As research progresses, the potential applications of this compound are expanding beyond traditional therapeutic areas. Its structural motifs suggest utility in neurodegenerative diseases, where modulation of protein aggregation and receptor activity is crucial. Additionally, its bioisosteric properties may make it a valuable scaffold for developing new antibiotics or antiviral agents against emerging pathogens.

The regulatory landscape for novel compounds like 2-(4-methylphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide is continually evolving. Regulatory bodies are increasingly focused on ensuring that new chemical entities meet stringent safety and efficacy criteria before entering clinical trials. This has led to greater emphasis on preclinical testing and mechanistic studies to understand how these compounds interact with biological systems.

The role of artificial intelligence (AI) in drug discovery cannot be overstated. AI-driven platforms are being utilized to predict pharmacokinetic properties, identify potential side effects, and optimize molecular structures for improved efficacy. By integrating AI with traditional experimental approaches, researchers can accelerate the development pipeline for compounds like 2-(4-methylphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide.

Future directions for research on this compound include exploring its role in modulating immune responses and its potential as an adjuvant therapy alongside existing treatments for chronic diseases. The combination of structural diversity and functional flexibility makes it an attractive candidate for further investigation.

In conclusion, 2-(4-methylphenoxy)-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide represents a promising area of study within pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to make significant contributions to medicine.